Cas no 2225146-83-6 (ethyl 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylate hydrochloride)
ethyl 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4''-oxane]-1-carboxylate hydrochloride
- ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride
- Ethyl 4-(aminomethyl)tetrahydro-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-pyran]-1-carboxylate hydrochloride
- ethyl 1-(aminomethyl)spiro[2-oxabicyclo[2.1.1]hexane-3,4'-oxane]-4-carboxylate;hydrochloride
- starbld0033852
- ethyl 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylate hydrochloride
-
- Inchi: 1S/C13H21NO4.ClH/c1-2-17-10(15)12-7-11(8-12,9-14)18-13(12)3-5-16-6-4-13;/h2-9,14H2,1H3;1H
- InChI Key: MXBYXTFNGQOMSG-UHFFFAOYSA-N
- SMILES: Cl.O1C2(CCOCC2)C2(C(=O)OCC)CC1(CN)C2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 356
- Topological Polar Surface Area: 70.8
ethyl 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM453588-250mg |
ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride |
2225146-83-6 | 95%+ | 250mg |
$731 | 2023-03-25 | |
| Chemenu | CM453588-500mg |
ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride |
2225146-83-6 | 95%+ | 500mg |
$1139 | 2023-03-25 | |
| Chemenu | CM453588-1g |
ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride |
2225146-83-6 | 95%+ | 1g |
$1451 | 2023-03-25 | |
| Enamine | EN300-1720693-1g |
ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride |
2225146-83-6 | 95% | 1g |
$1343.0 | 2023-09-20 | |
| Enamine | EN300-1720693-5g |
ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride |
2225146-83-6 | 95% | 5g |
$3894.0 | 2023-09-20 | |
| Enamine | EN300-1720693-10g |
ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride |
2225146-83-6 | 95% | 10g |
$5774.0 | 2023-09-20 | |
| Enamine | EN300-37375218-0.05g |
ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride |
2225146-83-6 | 95.0% | 0.05g |
$1129.0 | 2025-03-18 | |
| Enamine | EN300-37375218-0.1g |
ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride |
2225146-83-6 | 95.0% | 0.1g |
$1183.0 | 2025-03-18 | |
| Enamine | EN300-37375218-0.25g |
ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride |
2225146-83-6 | 95.0% | 0.25g |
$1235.0 | 2025-03-18 | |
| Enamine | EN300-37375218-0.5g |
ethyl 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylate hydrochloride |
2225146-83-6 | 95.0% | 0.5g |
$1289.0 | 2025-03-18 |
ethyl 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylate hydrochloride Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on ethyl 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylate hydrochloride
Professional Introduction to Ethyl 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylate Hydrochloride (CAS No. 2225146-83-6)
Ethyl 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylate hydrochloride, identified by its CAS number 2225146-83-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the spirobicyclic class of molecules, which are known for their unique structural features and potential biological activities. The presence of both amino and carboxylate functional groups, along with the spirobicyclic core, makes this molecule a promising candidate for further investigation in drug discovery and development.
The structure of Ethyl 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylate hydrochloride is characterized by a spirobicyclo[2.1.1]hexane framework, which is a bicyclic system consisting of a six-membered cyclohexane ring connected to a five-membered heterocyclic ring through a single carbon atom. This spirobicyclic arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The compound also features an ethyl ester group at the carboxylate position, which can influence its solubility and pharmacokinetic properties.
The amino group at the 4-position of the spirobicyclic core is a key feature that may contribute to the compound's biological activity. Aminomethyl groups are often involved in hydrogen bonding interactions with biological targets, making them important for drug design. In recent years, there has been increasing interest in the development of spirobicyclic compounds as potential therapeutic agents due to their unique structural properties and diverse biological activities.
Recent studies have highlighted the potential of spirobicyclic compounds in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. For instance, spirobicyclo[2.1.1]hexane derivatives have been shown to exhibit inhibitory effects on certain enzymes and receptors that are implicated in these diseases. The presence of both amino and carboxylate functional groups in Ethyl 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylate hydrochloride suggests that it may interact with multiple biological targets, potentially leading to multifaceted therapeutic effects.
The hydrochloride salt form of this compound enhances its solubility in water, which is an important consideration for pharmaceutical applications. Improved solubility can lead to better bioavailability and more effective drug delivery systems. Additionally, the salt form can help stabilize the compound during storage and transportation, ensuring its integrity over time.
In the context of drug discovery, Ethyl 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylate hydrochloride represents an intriguing scaffold for further chemical modifications and derivatization. By exploring different synthetic strategies, researchers can optimize its pharmacological properties and develop novel analogs with enhanced efficacy and reduced side effects. The spirobicyclic core provides a stable platform for such modifications, while the functional groups offer opportunities for selective interactions with biological targets.
The compound's potential applications extend beyond traditional small-molecule drugs. It could also serve as a building block for the development of biologics or peptide mimetics, where its rigid structure could enhance binding affinity and stability. Furthermore, its unique chemical profile may make it suitable for use in combinatorial chemistry libraries or as a component in high-throughput screening assays.
The synthesis of Ethyl 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the spirobicyclic core, functional group transformations to introduce the amino and carboxylate groups, and salt formation to enhance solubility. Advanced techniques such as catalytic hydrogenation and protecting group strategies may be employed to achieve these transformations efficiently.
Ethical considerations are paramount in pharmaceutical research and development, particularly when dealing with compounds that have potential therapeutic applications. Researchers must adhere to strict guidelines regarding safety testing, environmental impact assessments, and responsible chemical handling practices throughout the lifecycle of their studies.
The future prospects for Ethyl 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylate hydrochloride are promising given its unique structural features and potential biological activities. Continued research into its pharmacological properties will be essential to determine its suitability for various therapeutic applications or as a lead compound in drug discovery programs.
2225146-83-6 (ethyl 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)